Cas no 2171798-34-6 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid
• CAS No: 2171798-34-6
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6165679
• PubChem ID: 165747285
• Update Time: 2025-05-19

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid
• 2171798-34-6
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-2-methylpentanoic acid
• EN300-1489477

• Inchi： 1S/C26H32N2O5/c1-4-14-26(3,24(30)31)28-23(29)17(5-2)15-27-25(32)33-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22H,4-5,14-16H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： SKYPFTILHSDEJC-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)C(NC(C(=O)O)(C)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid

Comprehensive Overview of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid (CAS No. 2171798-34-6)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid (CAS No. 2171798-34-6) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an Fmoc group and a branched alkyl chain, makes it invaluable for constructing complex peptides with enhanced stability and solubility. Researchers and pharmaceutical developers frequently employ this compound in solid-phase peptide synthesis (SPPS), where its orthogonal protection strategy ensures high-yield reactions and minimal side products.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in drug discovery and biomaterials engineering. The 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid plays a pivotal role in these applications due to its compatibility with automated synthesizers and its ability to incorporate non-natural amino acids into peptide chains. This adaptability aligns with the growing trend of personalized medicine, where tailored peptides are designed for targeted therapies.

One of the most frequently searched questions in the field is: "How does Fmoc protection improve peptide synthesis efficiency?" The answer lies in the compound's labile Fmoc group, which can be selectively removed under mild basic conditions (e.g., piperidine), leaving other protective groups intact. This feature is critical for multi-step syntheses, a hot topic in organic chemistry forums and biotech research. Additionally, the compound's methylpentanoic acid moiety enhances lipophilicity, a property highly sought after in peptide-based drug delivery systems.

From an SEO perspective, keywords like "Fmoc-amino acid applications", "CAS 2171798-34-6 supplier", and "peptide building blocks" are trending in scientific search queries. These terms reflect the compound's relevance in high-impact research areas such as cancer therapeutics and neural regeneration. Notably, its use in click chemistry and bioorthogonal reactions has also gained traction, as these methods enable precise modifications of biomolecules without disrupting native biological functions.

Quality control is another critical aspect of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-2-methylpentanoic acid production. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify purity, a topic often discussed in pharmaceutical manufacturing circles. The compound’s stability under cryogenic storage conditions further ensures its longevity in research settings, addressing another common user concern: "How to store Fmoc-protected compounds long-term?"

In summary, CAS 2171798-34-6 represents a cornerstone in modern peptide chemistry, bridging gaps between academic research and industrial applications. Its versatility and reliability continue to inspire innovations in therapeutic peptide design, making it a staple in laboratories worldwide. For those exploring structure-activity relationships (SAR) or peptide mimetics, this compound offers unparalleled flexibility and performance.